Cas no 1609403-19-1 ((1-oxo-4-phenyl-2(1H)-phthalazinyl)acetic acid hydrate)

• Product Name: (1-oxo-4-phenyl-2(1H)-phthalazinyl)acetic acid hydrate
• CAS No: 1609403-19-1
• MF: C₁₆H₁₄N₂O₄
• MW: 298.293364048004
• MDL: MFCD13194045
• CID: 4608501
• Update Time: 2023-04-02

(1-oxo-4-phenyl-2(1H)-phthalazinyl)acetic acid hydrate Chemical and Physical Properties

Names and Identifiers

• (1-oxo-4-phenyl-2(1H)-phthalazinyl)acetic acid hydrate

• MDL： MFCD13194045
• Inchi： 1S/C16H12N2O3.H2O/c19-14(20)10-18-16(21)13-9-5-4-8-12(13)15(17-18)11-6-2-1-3-7-11;/h1-9H,10H2,(H,19,20);1H2
• InChI Key： GNLCUQJDECARTP-UHFFFAOYSA-N
• SMILES： C(O)(=O)CN1N=C(C2=CC=CC=C2)C2=C(C1=O)C=CC=C2.[H]O[H]

Computed Properties

• Exact Mass: 298.095
• Monoisotopic Mass: 298.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 454
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71A^2